Cas no 2228509-68-8 (4-bromo-2-methoxy-6-(piperazin-1-yl)phenol)

• Product Name: 4-bromo-2-methoxy-6-(piperazin-1-yl)phenol
• CAS No: 2228509-68-8
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 6166021
• PubChem ID: 165980722
• Update Time: 2025-10-28

4-bromo-2-methoxy-6-(piperazin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methoxy-6-(piperazin-1-yl)phenol
• EN300-1934047
• 2228509-68-8

• Inchi： 1S/C11H15BrN2O2/c1-16-10-7-8(12)6-9(11(10)15)14-4-2-13-3-5-14/h6-7,13,15H,2-5H2,1H3
• InChI Key： DJADSKDZSJULDL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)N1CCNCC1)O)OC

Computed Properties

• Exact Mass: 286.03169g/mol
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.7Ų

Additional information on 4-bromo-2-methoxy-6-(piperazin-1-yl)phenol

4-Bromo-2-Methoxy-6-(Piperazin-1-Yl)Phenol: A Comprehensive Overview

The compound 4-bromo-2-methoxy-6-(piperazin-1-yl)phenol, identified by the CAS number 2228509-68-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenol ring substituted with bromine, methoxy, and piperazine groups. The presence of these functional groups imparts distinct chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 4-bromo-2-methoxy-6-(piperazin-1-yl)phenol in the field of drug discovery. Researchers have explored its potential as a precursor for developing novel therapeutic agents, particularly in the treatment of neurological disorders. The piperazine group, known for its ability to form hydrogen bonds, plays a crucial role in enhancing the bioavailability of the compound. This makes it an attractive candidate for designing drugs that target specific receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, 4-bromo-2-methoxy-6-(piperazin-1-yphenol has also been investigated for its role in material science. The bromine substituent contributes to the molecule's electronic properties, making it suitable for applications in organic electronics. Recent advancements in this area have demonstrated its potential as a building block for constructing advanced materials with tailored electrical properties.

The synthesis of 4-bromo-2-methoxy-6-(piperazin-yphenol involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient methodologies to optimize the yield and purity of this compound. These methods often involve coupling reactions and selective substitution strategies, ensuring that the final product meets the high standards required for both laboratory and industrial use.

Beyond its direct applications, the study of 4-bromo-methoxy-piperazine phenol has contributed significantly to our understanding of aromatic chemistry. The interplay between the different functional groups on the phenolic ring provides valuable insights into how substituents influence reactivity and selectivity. This knowledge is essential for designing more effective synthetic pathways and predicting the behavior of similar compounds in various chemical environments.

In conclusion, 4-bromo-methoxy-piperazine phenol, with its unique structure and versatile properties, continues to be a focal point in diverse fields of research. Its potential applications span from drug development to materials science, underscoring its importance as a valuable compound in modern chemistry.